Ethyl 6-amino-5,7,7-tricyano-8-(3-fluorophenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Ethyl 6-amino-5,7,7-tricyano-8-(3-fluorophenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
488783-67-1
VCID:
VC0433244
InChI:
InChI=1S/C21H18FN5O2/c1-2-29-20(28)27-7-6-15-16(9-23)19(26)21(11-24,12-25)18(17(15)10-27)13-4-3-5-14(22)8-13/h3-6,8,17-18H,2,7,10,26H2,1H3/t17-,18+/m0/s1
SMILES:
CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=CC=C3)F
Molecular Formula:
C21H18FN5O2
Molecular Weight:
391.4g/mol
Ethyl 6-amino-5,7,7-tricyano-8-(3-fluorophenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
CAS No.: 488783-67-1
Main Products
VCID: VC0433244
Molecular Formula: C21H18FN5O2
Molecular Weight: 391.4g/mol
| CAS No. | 488783-67-1 |
|---|---|
| Product Name | Ethyl 6-amino-5,7,7-tricyano-8-(3-fluorophenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate |
| Molecular Formula | C21H18FN5O2 |
| Molecular Weight | 391.4g/mol |
| IUPAC Name | ethyl (8S,8aR)-6-amino-5,7,7-tricyano-8-(3-fluorophenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C21H18FN5O2/c1-2-29-20(28)27-7-6-15-16(9-23)19(26)21(11-24,12-25)18(17(15)10-27)13-4-3-5-14(22)8-13/h3-6,8,17-18H,2,7,10,26H2,1H3/t17-,18+/m0/s1 |
| Standard InChIKey | ORLOEAOYVWVBMJ-ZWKOTPCHSA-N |
| Isomeric SMILES | CCOC(=O)N1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC(=CC=C3)F |
| SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=CC=C3)F |
| Canonical SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=CC=C3)F |
| PubChem Compound | 1086113 |
| Last Modified | Nov 11 2021 |
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